4-Hydroxy-2-oxobutanoic acid
Overview
Description
4-Hydroxy-2-oxobutanoic acid, also known as G-hydroxy-A-ketobutyric acid, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain that contains less than 6 carbon atoms. The molecular formula is C4H6O4 .
Synthesis Analysis
The synthesis of 4-Hydroxy-2-oxobutanoic acid can be achieved through various methods. One such method involves the microwave-assisted aldol-condensation between methyl ketone derivatives and glyoxylic acid . This method provides the desired products in moderate to excellent yields for a wide range of substrates .Molecular Structure Analysis
The molecular structure of 4-Hydroxy-2-oxobutanoic acid consists of 4 carbon atoms, 6 hydrogen atoms, and 4 oxygen atoms . The average mass is 118.088 Da and the monoisotopic mass is 118.026611 Da .Physical And Chemical Properties Analysis
4-Hydroxy-2-oxobutanoic acid is soluble in water and is a moderately acidic compound. The molecular weight is 118.09 g/mol.Scientific Research Applications
Cell Apoptosis and Cancer Research : Methional, derived from 4-methylthio-2-oxobutanoate (a related compound), is a potent inducer of apoptosis in BAF3 murine lymphoid cells. This suggests its potential role in cancer research and treatment (Quash et al., 1995).
Diabetes Treatment : A derivative, 4-((benzyloxy)amino)-2-hydroxy-4-oxobutanoic acid, is proposed as an insulinotropic agent for treating non-insulin dependent diabetes mellitus. It significantly impacts fasting blood glucose levels and insulin levels in diabetic rats (Khurana et al., 2018).
Antioxidant Properties : Various 4-hydroxycoumarin derivatives, including ethyl 2-[(4-hydroxy-2-oxo-2H-chromen-3-yl)(4-hydroxyphenyl)methyl]-3-oxobutanoate, have been studied for their antioxidant activity. These compounds have potential in treating diseases related to oxidative stress (Stanchev et al., 2009).
Semiorganic Nonlinear Optical Application : The compound 4-(((4-aminophenyl)sulfonyl)oxy)-2,3-dihydroxy-4-oxobutanoic acid was studied for its potential in semiorganic nonlinear optical applications, indicating its relevance in materials science and optoelectronics (Vinoth et al., 2020).
Growth-Regulating Activity on Plants : 4-Hydroxycoumarin derivatives have been tested for their growth-regulating activity on soybean plants. This research can contribute to agricultural science, particularly in the area of plant growth regulation (Stanchev et al., 2010).
properties
IUPAC Name |
4-hydroxy-2-oxobutanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O4/c5-2-1-3(6)4(7)8/h5H,1-2H2,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUWWONYMIXRVQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)C(=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401308881 |
Source
|
| Record name | 4-Hydroxy-2-oxobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401308881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-2-oxobutanoic acid | |
CAS RN |
22136-38-5 |
Source
|
| Record name | 4-Hydroxy-2-oxobutanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22136-38-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Hydroxy-2-oxobutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401308881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Hydroxy-2-oxobutanoic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0031204 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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